(4-Chloro-2-methoxy-5-methylphenyl)boronic acid
Overview
Description
“(4-Chloro-2-methoxy-5-methylphenyl)boronic acid” is a boronic acid derivative. Boronic acids are weak Lewis acids that are useful in many organic synthesis reactions, such as Suzuki-Miyaura cross-coupling . This compound has a molecular weight of 200.43 .
Molecular Structure Analysis
The molecular structure of “(4-Chloro-2-methoxy-5-methylphenyl)boronic acid” can be represented by the InChI code1S/C8H10BClO3/c1-5-3-6 (9 (11)12)8 (13-2)4-7 (5)10/h3-4,11-12H,1-2H3
. This indicates that the molecule consists of 8 carbon atoms, 10 hydrogen atoms, 1 boron atom, 1 chlorine atom, and 3 oxygen atoms. Chemical Reactions Analysis
Boronic acids, including “(4-Chloro-2-methoxy-5-methylphenyl)boronic acid”, are commonly used in Suzuki-Miyaura cross-coupling reactions . They can also participate in other reactions such as direct arylation and oxidative Heck reactions .Physical And Chemical Properties Analysis
“(4-Chloro-2-methoxy-5-methylphenyl)boronic acid” is a solid at room temperature .Scientific Research Applications
Drug Application Research
Boronic acid compounds, including (4-Chloro-2-methoxy-5-methylphenyl)boronic acid , are often utilized as enzyme inhibitors or specific ligand drugs. They have a role in treating tumors, microbial infections, and are used in the development of anticancer drugs .
Corticotrophin-Releasing Factor (CRF)₁ Receptor Antagonists
Although not directly related to (4-Chloro-2-methoxy-5-methylphenyl)boronic acid , boronic compounds have been investigated for their effects as CRF₁ receptor antagonists in various rodent models of anxiety .
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling is a broad application where organoboron reagents, potentially including (4-Chloro-2-methoxy-5-methylphenyl)boronic acid , are used due to their mild and functional group tolerant reaction conditions, stability, and environmentally benign nature .
Catalytic Protodeboronation
Pinacol boronic esters, which can be derived from boronic acids like (4-Chloro-2-methoxy-5-methylphenyl)boronic acid , are valuable in organic synthesis. They are involved in catalytic protodeboronation utilizing a radical approach .
Safety and Hazards
Mechanism of Action
Target of Action
Boronic acids, including this compound, are often used in the suzuki–miyaura cross-coupling reaction , a widely applied transition metal catalyzed carbon–carbon bond forming reaction . The targets in this case would be the palladium catalyst and the organic groups involved in the reaction .
Mode of Action
In the context of the Suzuki–Miyaura cross-coupling reaction, the mode of action involves two key steps: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of suzuki–miyaura cross-coupling, the compound contributes to the formation of new carbon–carbon bonds , which is a fundamental process in organic synthesis and can affect a wide range of biochemical pathways.
Pharmacokinetics
The compound’s physical and chemical properties, such as its molecular weight and structure , can influence its pharmacokinetic behavior.
Result of Action
As a reagent in the suzuki–miyaura cross-coupling reaction , it contributes to the formation of new carbon–carbon bonds , which can lead to the synthesis of a wide range of organic compounds.
Action Environment
The success of the suzuki–miyaura cross-coupling reaction, in which this compound is used, originates from a combination of exceptionally mild and functional group tolerant reaction conditions .
properties
IUPAC Name |
(4-chloro-2-methoxy-5-methylphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BClO3/c1-5-3-6(9(11)12)8(13-2)4-7(5)10/h3-4,11-12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYJWZOHHZXKPPQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=C(C=C1OC)Cl)C)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BClO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101233093 | |
Record name | B-(4-Chloro-2-methoxy-5-methylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101233093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.43 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1393536-51-0 | |
Record name | B-(4-Chloro-2-methoxy-5-methylphenyl)boronic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1393536-51-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | B-(4-Chloro-2-methoxy-5-methylphenyl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101233093 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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